Cas no 1797958-92-9 (2-{[1-(4-bromobenzenesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine)

• Product Name: 2-{[1-(4-bromobenzenesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
• CAS No: 1797958-92-9
• MF: C₁₇H₁₉BrN₂O₃S
• MW: 411.313362360001
• CID: 5374894
• Update Time: 2025-06-27

2-{[1-(4-bromobenzenesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-bromophenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyridine
• 2-{[1-(4-bromobenzenesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine

• Inchi： 1S/C17H19BrN2O3S/c1-13-3-2-4-17(19-13)23-15-9-11-20(12-10-15)24(21,22)16-7-5-14(18)6-8-16/h2-8,15H,9-12H2,1H3
• InChI Key： JWKKTOGZCYXGPB-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C3=CC=C(Br)C=C3)(=O)=O)CC2)=NC(C)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{[1-(4-bromobenzenesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine

Professional Introduction to Compound with CAS No. 1797958-92-9 and Product Name: 2-{[1-(4-bromobenzenesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine

Compound with the CAS number 1797958-92-9 and the product name 2-{[1-(4-bromobenzenesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a 4-bromobenzenesulfonyl group and a piperidin-4-yl moiety in its backbone suggests a high degree of functionalization, which is often associated with enhanced binding affinity and selectivity in biological targets.

The 2-{[1-(4-bromobenzenesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine structure is a testament to the ongoing innovation in the design of small molecules for therapeutic purposes. The pyridine ring, a common pharmacophore in many drugs, is modified with an oxygenated linker that connects it to the sulfonamide-bearing piperidine ring. This configuration not only enhances solubility but also modulates electronic properties, making it an attractive scaffold for further derivatization.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with biological targets in unique ways. The 4-bromobenzenesulfonyl group, in particular, is known for its ability to form strong hydrogen bonds and coordinate with metal ions, which can be exploited for designing molecules with improved pharmacokinetic profiles. The piperidine ring, on the other hand, is frequently used in drug design due to its ability to mimic the conformational flexibility of natural amino acids, thereby facilitating better binding to biological receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a pyridine core and a sulfonamide group has been shown to enhance penetration through the blood-brain barrier, making it an ideal candidate for central nervous system (CNS) drugs. Furthermore, preliminary studies have suggested that derivatives of this compound may exhibit potent activity against enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The 6-methylpyridine moiety adds another layer of complexity to this molecule. Methyl groups are often introduced into drug candidates to improve metabolic stability and reduce toxicity. In this context, the methyl group at the 6-position of the pyridine ring likely contributes to the overall pharmacological properties by influencing both electronic distribution and steric interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with high accuracy. Using molecular docking simulations, scientists have been able to identify key residues on target proteins that interact with this compound's structure. These insights have guided the synthesis of more potent analogs with improved pharmacological profiles.

The synthesis of 2-{[1-(4-bromobenzenesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfonamide group into the piperidine ring is particularly challenging due to its sensitivity to various reaction conditions. However, recent methodologies have demonstrated that using palladium-catalyzed cross-coupling reactions can facilitate this transformation under mild conditions.

In conclusion, compound with CAS No. 1797958-92-9 and its product name 2-{[1-(4-bromobenzenesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine represents a promising lead in pharmaceutical research. Its unique structural features and potential applications in treating neurological disorders make it a valuable asset for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like these will play a crucial role in advancing drug discovery efforts worldwide.